Cas no 897624-37-2 (4-(azepan-1-yl)-6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)quinoline)

• Product Name: 4-(azepan-1-yl)-6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)quinoline
• CAS No: 897624-37-2
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 6431495
• PubChem ID: 18559659
• Update Time: 2023-12-27

4-(azepan-1-yl)-6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(azepan-1-yl)-6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)quinoline
• Quinoline, 4-(hexahydro-1H-azepin-1-yl)-6,7-dimethoxy-3-[(4-methoxyphenyl)sulfonyl]-
• 897624-37-2
• 4-(azepan-1-yl)-6,7-dimethoxy-3-(4-methoxyphenyl)sulfonylquinoline
• 4-(azepan-1-yl)-6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)quinoline
• AKOS001858694
• F1608-0029
• 4-azepan-1-yl-6,7-dimethoxy-3-[(4-methoxyphenyl)sulfonyl]quinoline

• Inchi： 1S/C24H28N2O5S/c1-29-17-8-10-18(11-9-17)32(27,28)23-16-25-20-15-22(31-3)21(30-2)14-19(20)24(23)26-12-6-4-5-7-13-26/h8-11,14-16H,4-7,12-13H2,1-3H3
• InChI Key： ZQKWJGADRNIGLQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1=CN=C2C=C(C(=CC2=C1N1CCCCCC1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 650.5±55.0 °C(Predicted)
• pka: 7.39±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines